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Compound of Interest

Compound Name: Methomyl

Cat. No.: B8812604 Get Quote

Methomyl is a highly toxic carbamate insecticide requiring stringent disposal protocols to

ensure the safety of laboratory personnel and prevent environmental contamination.[1][2]

Adherence to these procedures is critical, as improper disposal of methomyl waste is a

violation of federal law in many regions and is classified as acutely hazardous.[1][3]

Immediate Safety and Handling Precautions
Before initiating any disposal-related activities, it is imperative to consult the product's specific

Safety Data Sheet (SDS). The following are general but essential safety measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including impervious

rubber gloves and boots, protective clothing, chemical safety goggles, and, in case of

inadequate ventilation or potential for aerosol generation, a NIOSH/MSHA-approved self-

contained breathing apparatus (SCBA).[4][5]

Ventilation: Handle methomyl exclusively in well-ventilated areas or outdoors to avoid

inhalation of dust, mists, or vapors.[5][6]

Ignition Sources: Methomyl formulations can be highly flammable.[5] Keep the chemical

away from heat, sparks, open flames, and other ignition sources. Use non-sparking tools and

take precautionary measures against static discharge.[5][6]

Emergency Stations: Ensure that eyewash fountains and safety showers are in close

proximity to any area where methomyl is handled.[6]
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Quantitative Data and Classifications
For logistical and regulatory purposes, it is crucial to be aware of the specific classifications for

methomyl waste.

Classification Type Identifier Description Source

U.S. EPA Hazardous

Waste
P066

For generators of

waste equal to or

greater than 100

kg/month .

[7]

UN Number (Solid) UN 2757
Carbamate Pesticide,

Solid, Toxic
[8][9]

UN Number (Liquid) UN 2758

Carbamate Pesticide,

Liquid, Flammable,

Toxic

[6]

Transport Hazard

Class
6.1 Poisonous Substance [1][8]

Transport Packing

Group
II

Substance presenting

a medium risk of

poisoning in transport.

[1][8]

Aquatic Hazard Category 1

Very toxic to aquatic

life with long-lasting

effects.

[4][5][8]

Procedural Disposal Plan
The proper disposal route for methomyl depends on whether you are handling unused

product, empty containers, or material from a spill.

Step 1: Disposal of Unused or Excess Methomyl
On-site disposal of concentrated methomyl is generally not acceptable.[4] The primary

principle is to avoid generating waste whenever possible.
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Intended Use: The most preferred method is to use the product for its intended purpose

according to the label instructions.[4]

Contact Authorities: If the product cannot be used, do not dispose of it directly. Contact your

local State Pesticide or Environmental Control Agency, or a designated Hazardous Waste

representative for guidance.[1][3][10]

Utilize Collection Programs: Inquire about local chemical collection programs. For example,

some regions have services like ChemClear® that periodically collect unwanted chemicals.

[4]

Approved Waste Disposal Plant: The ultimate destination for methomyl waste should be an

approved and licensed waste disposal facility or incineration plant.[4][5] Recommended

disposal methods include incineration in a furnace with an effluent gas scrubber or alkaline

hydrolysis, which leads to complete degradation.[7]

Step 2: Decontamination and Disposal of Empty
Containers
Empty containers retain product residue and must be treated as hazardous waste.[5] Never

reuse them for any other purpose.[5][9]

Triple Rinsing: Invert the empty container over a spray or mixing tank, allowing it to drain for

at least 30 seconds until the flow becomes drips.[5][11] Rinse the container three times with

a volume of fresh water equal to one-quarter of the container's capacity.[5][11]

Rinsate Collection: Add all rinsings directly to the spray tank or a designated collection

vessel for later disposal as methomyl waste.[4]

Container Destruction: Puncture or otherwise render the container unusable to prevent

reuse.[5][8]

Recycling/Disposal: Offer the cleaned and punctured containers to an approved collector or

recycler.[5][8] National programs like drumMUSTER in Australia provide collection services

for properly cleaned chemical containers.[4]
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Step 3: Spill Cleanup and Disposal
Immediate and careful action is required in the event of a spill to prevent exposure and

environmental contamination.

Ensure Safety: Evacuate unprotected personnel. The cleanup crew must wear the full PPE

described above, including SCBA.[4][5]

Containment: Stop the leak if it is safe to do so.[6] Dike the area with an inert absorbent

material such as sand, clay, earth, or vermiculite to contain the spill.[4][5][6]

Collection: Use non-sparking tools to carefully sweep, scoop, or vacuum the absorbed

material into clean, dry, sealable, and properly labeled containers for disposal.[5][6][7]

Decontamination:

Wash the spill area, tools, and equipment with a bleach or caustic/soda ash solution to

neutralize any remaining residue.[4][6]

Collect all wash water and cleaning materials for disposal as hazardous waste; do not

allow it to enter drains or waterways.[4][5]

Reporting: If a significant spill occurs or if contamination of sewers or waterways is possible,

report it immediately to local water and waste management authorities or other emergency

services.[4][5]

Experimental Protocol: Decontamination of
Pesticide-Contaminated Water
A system has been developed for decontaminating wash water from pesticide applicators,

which can be adapted for laboratory use to treat aqueous rinsates containing methomyl.[7]

Flocculation/Coagulation: In the first stage, the pesticide-contaminated water undergoes

flocculation and coagulation. This process involves adding chemicals

(flocculants/coagulants) that cause the suspended pesticide particles to clump together.
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Sedimentation: The water is then left undisturbed to allow the aggregated particles (floc) to

settle to the bottom, forming a sediment layer.

Supernatant Treatment: The clearer water (supernatant) from the top is carefully separated

from the sediment.

Activated Carbon Filtration: This supernatant is then passed through columns containing

activated carbon. The porous nature of the carbon adsorbs the dissolved pesticide

molecules, effectively removing them from the water.

Disposal: The resulting sediment and the used activated carbon must be disposed of as

hazardous methomyl waste.

Methomyl Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper management and disposal of methomyl waste.
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Caption: Workflow for the safe management and disposal of different methomyl waste

streams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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